Cas no 100612-18-8 (2-Phenyl-1-(tetrahydro-2H-pyran-2-yl)ethanone)

• Product Name: 2-Phenyl-1-(tetrahydro-2H-pyran-2-yl)ethanone
• CAS No: 100612-18-8
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 1093517
• PubChem ID: 9990490
• Update Time: 2025-06-10

2-Phenyl-1-(tetrahydro-2H-pyran-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-1-(tetrahydro-2H-pyran-2-yl)ethanone
• 1-(oxan-2-yl)-2-phenylethanone
• 2-(1-oxo-2-phenylethyl)tetrahydropyran
• 2-phenyl-1-(tetrahydro-2'H-pyran-2'-yl)-1-ethanone
• 2-Phenyl-1-tetrahydropyran-2-yl-aethanon
• 2-phenyl-1-tetrahydropyran-2-yl-ethanone
• ACMC-20m3p3
• AK148271
• CTK0G8748
• Ethanone, 2-phenyl-1-(tetrahydro-2H-pyran-2-yl)-
• 2-phenyl-1-(tetrahydro-2H-pyran-2-yl)ethan-1-one
• 100612-18-8
• AKOS011494695
• 1-(oxan-2-yl)-2-phenylethan-1-one
• DTXSID50433763
• DB-150348

• Inchi： 1S/C13H16O2/c14-12(13-8-4-5-9-15-13)10-11-6-2-1-3-7-11/h1-3,6-7,13H,4-5,8-10H2
• InChI Key： BHHIAOIXVAGYDY-UHFFFAOYSA-N
• SMILES： O1CCCCC1C(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.36730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-Phenyl-1-(tetrahydro-2H-pyran-2-yl)ethanone

Introduction to 2-Phenyl-1-(tetrahydro-2H-pyran-2-yl)ethanone (CAS No. 100612-18-8)

2-Phenyl-1-(tetrahydro-2H-pyran-2-yl)ethanone, identified by the CAS number 100612-18-8, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a phenyl group and a tetrahydropyran ring, exhibits unique structural and functional properties that make it a valuable candidate for various chemical applications, particularly in the development of bioactive molecules.

The structural framework of 2-Phenyl-1-(tetrahydro-2H-pyran-2-yl)ethanone consists of an ethanone core substituted with a phenyl ring at the alpha position and a tetrahydropyran moiety at the carbonyl-bearing carbon. This configuration imparts distinct electronic and steric characteristics, making it a versatile intermediate in synthetic chemistry. The presence of the tetrahydropyran ring enhances the compound's solubility and stability, which are critical factors in pharmaceutical formulations.

In recent years, 2-Phenyl-1-(tetrahydro-2H-pyran-2-yl)ethanone has garnered attention for its potential applications in drug discovery. Its aromatic system and heterocyclic component suggest possible interactions with biological targets, such as enzymes and receptors. Researchers have explored its utility as a building block in the synthesis of more complex molecules, including those with therapeutic properties.

One of the most compelling aspects of CAS No. 100612-18-8 is its role in the development of novel pharmacophores. The combination of a phenyl group and a tetrahydropyran ring creates a scaffold that can be modified to enhance binding affinity and selectivity. This has led to investigations into its derivatives as potential candidates for treating various diseases, including neurological disorders and inflammatory conditions. The tetrahydropyran ring, in particular, has been shown to improve metabolic stability, a crucial factor in drug design.

The synthesis of 2-Phenyl-1-(tetrahydro-2H-pyran-2-yl)ethanone involves multi-step organic reactions that highlight its synthetic utility. Common methods include condensation reactions followed by cyclization to form the tetrahydropyran ring. These synthetic pathways are well-documented in the literature and have been optimized for high yields and purity. The ability to modify this core structure allows chemists to explore a wide range of derivatives, each with potentially unique properties.

Recent studies have also explored the spectroscopic and computational properties of CAS No 10061218 8. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and molecular modeling have provided insights into its conformational behavior and electronic distribution. These studies are essential for understanding how the molecule interacts with other chemical entities, which is fundamental to its application in pharmaceuticals.

The pharmacological potential of 2-Phenyl-tetrahydropyranyl ketone (a common name for this compound) has been further investigated through in vitro assays. Initial results suggest that it may exhibit inhibitory activity against certain enzymes involved in disease pathways. While these findings are promising, further research is needed to validate these effects in vivo and to assess potential side effects. The compound's structural features make it an attractive candidate for Structure-Based Drug Design (SBDD), where computational methods are used to predict how a molecule will interact with biological targets.

In conclusion, CAS No 10061218 8 represents a fascinating compound with broad applications in chemical synthesis and pharmaceutical research. Its unique structural features, combined with its synthetic accessibility, make it a valuable tool for developing new bioactive molecules. As research continues to uncover its potential, it is likely that this compound will play an increasingly important role in the discovery and development of novel therapeutics.